4-(2-ethylsulfanyl-4,5-dihydroimidazole-1-carbonyl)-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 4-(2-ethylsulfanyl-4,5-dihydroimidazole-1-carbonyl)-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C14H19N3O3S2/c1-4-21-14-15-9-10-17(14)13(18)11-5-7-12(8-6-11)22(19,20)16(2)3/h5-8H,4,9-10H2,1-3H3
• InChI Key: XNHPNRXGGRTZEX-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NCCN1C(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C
• Molecular Formula: C14H19N3O3S2
• Molecular Weight: 341.5 g/mol

Description

The compound “4-(2-ethylsulfanyl-4,5-dihydroimidazole-1-carbonyl)-N,N-dimethylbenzenesulfonamide” is also known as N,N-Diethyl-4-{[2-(ethylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl]carbonyl}benzenesulfonamide. It has a molecular formula of C16H23N3O3S2, an average mass of 369.502 Da, and a mono-isotopic mass of 369.118073 Da.

Scientific Research Applications

Synthesis and Medicinal Chemistry

The compound 4-(2-ethylsulfanyl-4,5-dihydroimidazole-1-carbonyl)-N,N-dimethylbenzenesulfonamide and its derivatives have been explored in various synthetic and medicinal chemistry contexts. For instance, Čaplar et al. (1974) described new syntheses of related nitroimidazole compounds, which are used as antitrichomonal agents (Čaplar, Sunjic, & Kafjez, 1974). Similarly, Watanabe et al. (1969) discussed the conversion of N,N-Dimethylbenzenesulfonamide to ortho-lithiosulfonamide, which is a precursor for various chemical compounds (Watanabe, Schwarz, Hauser, Lewis, & Slocum, 1969).

Pharmaceutical Research

In the pharmaceutical domain, Murugesan et al. (1998) explored the structure-activity relationships of biphenylsulfonamides as endothelin antagonists, highlighting the importance of specific substituents in enhancing binding and functional activity (Murugesan et al., 1998). Morsy et al. (2009) found that certain biphenylsulfonamides inhibit the zinc enzyme carbonic anhydrase and show cytotoxic activity against various cancer cell lines (Morsy, Badawi, Cecchi, Scozzafava, & Supuran, 2009).

Analytical Chemistry

In analytical chemistry, Wang et al. (2012) developed a fluorescent probe using a related sulfonamide structure for detecting thiophenols over aliphatic thiols, indicating the compound's utility in environmental and biological sciences (Wang, Han, Jia, Zhou, & Deng, 2012).

Enzyme Inhibition and Cancer Research

The compound's derivatives have been tested for their inhibitory effects on enzymes and potential use in cancer therapy. For instance, the inhibition of carbonic anhydrase, an enzyme involved in various physiological processes, has been a focus of research, with implications for cancer treatment (Morsy et al., 2009).